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Compound of Interest

Compound Name: Benzeneethanol-d5

Cat. No.: B127560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and toxicological profile of
Benzeneethanol-d5 (also known as 2-Phenylethanol-d5). The information is compiled from
various Safety Data Sheets (SDS) and organized to be a practical resource for laboratory and
drug development settings. Quantitative data is presented in clear, tabular formats, and key
experimental and logical workflows are visualized to enhance understanding.

Chemical and Physical Properties

Benzeneethanol-d5 is the deuterated form of 2-phenylethanol, where five hydrogen atoms on
the benzene ring have been replaced with deuterium. This isotopic labeling is often utilized in
research, particularly in metabolic and pharmacokinetic studies. While specific experimental
data for the deuterated compound is limited, the physical and chemical properties are expected
to be very similar to its non-deuterated analogue, 2-phenylethanol.
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Property Value Source
PubChem[1], LGC
Molecular Formula CsHsDsO
Standards|[2]
Cambridge Isotope
Molecular Weight 127.20 g/mol Laboratories[3], Sigma-
Aldrich[4]
PubChem[1], LGC
CAS Number 35845-63-7
Standards|[2]
Appearance Colorless liquid Thermo Fisher Scientific[5]
_ ) Flinn Scientific[6], Thermo
Odor Aromatic, Rose-like ) S
Fisher Scientific[5]
) ) Sigma-Aldrich[7], Thermo
Melting Point -27 °C/-16.6 °F ) o
Fisher Scientific[5]
N ) Sigma-Aldrich[7], Thermo
Boiling Point 219-221 °C/ 426-430 °F ] o
Fisher Scientific[5]
] Sigma-Aldrich[4], Thermo
Flash Point 102 °C / 215.6 °F (closed cup) ] S
Fisher Scientific[5]
Density 1.02 g/mL at 20 °C Sigma-Aldrich[7]

Vapor Pressure

0.08 mbar at 20 °C

Thermo Fisher Scientific[5]

Partition Coefficient (n-

octanol/water)

log Pow: 1.36

Sigma-Aldrich[7]

Hazard Identification and Classification

Benzeneethanol-d5 is classified as harmful if swallowed and causes serious eye irritation.[1]

[5][7] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a standardized framework for communicating these hazards.

GHS Classification Summary
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[61[7]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[1][5][7]
Skin Irritation Category 2 H315: Causes skin irritation[6]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin[6]

Note: Skin irritation and dermal toxicity classifications are based on some, but not all, available

SDS for the non-deuterated analogue.

GHS Hazard Communication Workflow

The following diagram illustrates the logical flow of hazard communication for
Benzeneethanol-d5 based on its GHS classification.

Click to download full resolution via product page
GHS Hazard Communication Workflow for Benzeneethanol-d5.

Toxicological Data

The toxicological data for Benzeneethanol-d5 is primarily extrapolated from its non-deuterated

analogue, 2-Phenylethanol.
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Toxicity

: Value Species Method Source
Endpoint
OECD 401 Fisher
LD50 (Oral) 1230 mg/kg Rat o o
(similar) Scientific[8]
_ OECD 402 Fisher
LD50 (Dermal) 2000 mg/kg Rabbit o o
(similar) Scientific[8]
] OECD 403 Fisher
LC50 (Inhalation) >8.8 mg/L / 4h Rat o S
(similar) Scientific[8]
) o Irritating to skin - ) Fisher
Skin Irritation Rabbit OECD 404 S
24 h Scientific[8]
o Causes serious ] Fisher
Eye Irritation S Rabbit OECD 405 S
eye irritation Scientific[9]

Experimental Protocols

The toxicological data presented are typically determined using standardized testing guidelines
from the Organisation for Economic Co-operation and Development (OECD). These protocols
are designed to ensure data quality and reproducibility.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to determine the acute oral toxicity of a substance and allows for its
classification into one of a series of toxicity classes.[9] It is a stepwise procedure using a limited
number of animals.

Methodology:

e Animal Selection: Healthy, young adult rats (typically female) are used.[10] Animals are
acclimatized to laboratory conditions before the study.

» Dose Preparation: The test substance is typically administered via gavage. If not an aqueous
solution, a suitable vehicle is used.[9]
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Dose Administration: A stepwise procedure is used, usually starting with a dose of 2000
mg/kg body weight. A group of three animals is dosed.[10]

Observation: Animals are observed for mortality and clinical signs of toxicity shortly after
dosing and periodically for up to 14 days.[10] Body weight is recorded weekly.

Endpoint Determination: The outcome of the first group determines the next step. If mortality
is observed, the dose for the next group is lowered. If no mortality occurs, the test may be
concluded, and the LD50 is determined to be above the tested dose. The LD50 cut-off value
is established based on the guideline.[10]

Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

Acute Dermal and Eye Irritation (OECD Guidelines 404 &
405)

OECD 404 (Dermal Irritation): This test evaluates the potential of a substance to cause skin
irritation.[3] A single dose (0.5 mL for liquids) is applied to a small area of a rabbit's skin for a
4-hour period.[11] The skin is then observed for signs of erythema (redness) and edema
(swelling) for up to 14 days.[7][11]

OECD 405 (Eye Irritation): This test assesses the potential for a substance to cause eye
irritation or corrosion.[1] A single dose of the substance is applied to one eye of a rabbit, with
the other eye serving as a control.[5][6] The eyes are examined at specific intervals (1, 24,
48, and 72 hours) for effects on the cornea, iris, and conjunctiva.[5]

Experimental Workflow for Acute Oral Toxicity (OECD
423)

The following diagram illustrates the decision-making process in a typical Acute Toxic Class
Method study.
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Start Study
(3 female rats)

deinister 2000 mg/kg dose)

2-3 deaths
Stop Test
LD50 > 2000 mg/kg Administer 300 mg/kg dose
Classify as GHS Category 5 (new group of 3 rats)

or Unclassified

2-3 deaths
Y
Stop Test .
LD50 between 300-2000 mg/kg [Ad?;g‘v'fterroio ’;gékgg‘)’se)
Classify as GHS Category 4 group

Observe for 14 days

Mortality Check

0-1 deaths 2-3 deaths

Stop Test
LD50 between 50-300 mg/kg
Classify as GHS Category 3

Consider Further Testing
at lower doses

Click to download full resolution via product page

Simplified workflow for OECD 423 Acute Toxic Class Method.
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Handling and Storage

Handling:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[9]

Ensure adequate ventilation and avoid breathing vapors.[7]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]

Storage:

o Store at room temperature away from light and moisture.[3]

o Keep the container tightly closed in a dry and well-ventilated place.[10]

» Keep away from strong oxidizing agents and strong acids.[6]

First-Aid Measures

« If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[7]
« If Inhaled: Remove person to fresh air and keep comfortable for breathing.

This guide is intended to provide key safety information and should not replace a thorough
review of the complete Safety Data Sheet provided by the supplier. Always consult the specific
SDS for your product before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Benzeneethanol-d5: A Comprehensive Safety and
Toxicological Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b127560#benzeneethanol-d5-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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